LMT-28

• CAS No.: 1239600-18-0
• Product Name: LMT-28
• Molecular Formula: C17H29NO4
• Molecular Weight: 311.42
• IUPAC Name: (4S)-3-[(2S,3S)-3-hydroxy-2-methyl-4-methylidenenonanoyl]-4-propan-2-yl-1,3-oxazolidin-2-one
• Standard InChI: InChI=1S/C17H29NO4/c1-6-7-8-9-12(4)15(19)13(5)16(20)18-14(11(2)3)10-22-17(18)21/h11,13-15,19H,4,6-10H2,1-3,5H3/t13-,14+,15+/m0/s1
• Standard InChIKey: UDXWSYOXIRPYFK-RRFJBIMHSA-N
• SMILES: CCCCCC(=C)C(C(C)C(=O)N1C(COC1=O)C(C)C)O
• Appearance: Oily liquid
• Description: LMT-28 is a IL-6 blocker. It acts by targeting the IL-6 receptor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: LMT-28; LMT 28; LMT28
• Reference: 1: Armstead WM, Hekierski H, Pastor P, Yarovoi S, Higazi AA, Cines DB. Release of IL-6 After Stroke Contributes to Impaired Cerebral Autoregulation and Hippocampal Neuronal Necrosis Through NMDA Receptor Activation and Upregulation of ET-1 and JNK. Transl Stroke Res. 2018 Feb 23. doi: 10.1007/s12975-018-0617-z. [Epub ahead of print] PubMed PMID: 29476447.; 2: Hong SS, Choi JH, Lee SY, Park YH, Park KY, Lee JY, Kim J, Gajulapati V, Goo JI, Singh S, Lee K, Kim YK, Im SH, Ahn SH, Rose-John S, Heo TH, Choi Y. A Novel Small-Molecule Inhibitor Targeting the IL-6 Receptor β Subunit, Glycoprotein 130. J Immunol. 2015 Jul 1;195(1):237-45. doi: 10.4049/jimmunol.1402908. Epub 2015 May 29. PubMed PMID: 26026064.
• PubChem Compound: 49846977
• Last Modified: Dec 05 2021